molecular formula C17H18ClN3O3 B294063 N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide

N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide

Cat. No. B294063
M. Wt: 347.8 g/mol
InChI Key: NJKJFWUBWQJVOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide, also known as CR845, is a small molecule drug that has been developed as a non-opioid pain medication. It is a kappa-opioid receptor agonist that has been found to be effective in treating chronic pain and pruritus (itching) without the risk of addiction or respiratory depression.

Mechanism of Action

N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide works by activating the kappa-opioid receptor, which is a type of opioid receptor that is found in the brain and spinal cord. Activation of this receptor results in the release of certain neurotransmitters, including dynorphin, which has been shown to have analgesic and anti-pruritic effects.
Biochemical and Physiological Effects:
N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide has been shown to have a number of biochemical and physiological effects. It has been found to reduce pain and itching without causing respiratory depression or addiction, which are common side effects of opioid medications. Additionally, N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide has been found to have anti-inflammatory effects, which may contribute to its analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide in lab experiments is that it is a non-opioid medication, which reduces the risk of addiction and respiratory depression. Additionally, it has been shown to be effective in treating chronic pain and pruritus, which makes it a useful tool for studying these conditions. However, one limitation of using N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide in lab experiments is that it is a small molecule drug, which may limit its effectiveness in treating certain conditions.

Future Directions

There are a number of future directions for research on N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide. One area of research is the development of new formulations of the drug that can be administered in different ways, such as through the skin or nasal spray. Additionally, researchers are exploring the potential use of N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide in treating other conditions, such as depression and anxiety. Finally, there is ongoing research on the safety and efficacy of N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide in clinical trials, which will help to determine its potential use as a non-opioid pain medication.

Synthesis Methods

N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide is synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis starts with the reaction of 4-chlorophenol and acetic anhydride to form 4-chloroacetophenone. This compound is then reacted with 2-aminomethylpyridine to form the intermediate product, which is further reacted with 3-bromo-N-(2-chloroacetyl)propionamide to form N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide.

Scientific Research Applications

N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide has been extensively studied for its potential use as a non-opioid pain medication. It has been found to be effective in treating chronic pain associated with various conditions, including osteoarthritis, chronic low back pain, and postoperative pain. Additionally, N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide has been shown to be effective in treating pruritus associated with various conditions, including chronic kidney disease and cholestasis.

properties

Molecular Formula

C17H18ClN3O3

Molecular Weight

347.8 g/mol

IUPAC Name

N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide

InChI

InChI=1S/C17H18ClN3O3/c18-13-5-7-14(8-6-13)24-12-16(22)20-10-3-11-21-17(23)15-4-1-2-9-19-15/h1-2,4-9H,3,10-12H2,(H,20,22)(H,21,23)

InChI Key

NJKJFWUBWQJVOD-UHFFFAOYSA-N

SMILES

C1=CC=NC(=C1)C(=O)NCCCNC(=O)COC2=CC=C(C=C2)Cl

Canonical SMILES

C1=CC=NC(=C1)C(=O)NCCCNC(=O)COC2=CC=C(C=C2)Cl

solubility

50.5 [ug/mL]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.